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Compound of Interest

Compound Name: Europium(III) oxalate hydrate

CAS No.: 304675-55-6

Cat. No.: B3433455

Get Quote

Primary CAS Number: 304675-55-6 Alternative CAS Numbers: 152864-32-9, 51373-59-2

Formula:

(typically

)

Executive Summary
Europium(III) oxalate hydrate is a critical organometallic precursor used primarily in the

synthesis of high-purity europium oxide (

) and luminescent metal-organic frameworks (MOFs). Its utility stems from its predictable
thermal decomposition profile and low aqueous solubility (

), which allows for the quantitative recovery of europium ions from solution. This guide provides
a rigorous technical analysis of its physicochemical properties, synthesis protocols, and thermal
behavior, designed for researchers in solid-state chemistry and materials science.

Chemical Identity and Registry
The nomenclature for hydrated rare-earth oxalates can be complex due to variable water

content (hydration spheres). Researchers must verify the specific CAS based on the hydration
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state required for their stoichiometry calculations.

Registry Parameter Value Notes

Primary CAS 304675-55-6

Most common identifier for the

general hydrate used in

commerce.

Secondary CAS 152864-32-9
Often associated with specific

high-purity reagent grades.

Anhydrous CAS 2467-02-9

Theoretical anhydrous form

(rarely isolated in ambient

conditions).

Molecular Formula

The decahydrate is the most

stable thermodynamic form

precipitated from aqueous

solution.

Molecular Weight

748.13 g/mol

(Decahydrate)567.99 g/mol

(Anhydrous)

Critical: Always verify the basis

of weight on the CoA before

gravimetric analysis.

Physicochemical Characterization
Europium(III) oxalate hydrate exists as a white, crystalline powder.[1][2] Its insolubility in

water is a defining feature utilized in separation chemistry.
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Property Metric Technical Context

Appearance White Crystalline Solid

Monoclinic crystal system

(Space group

).

Solubility (Water) Insoluble is extremely low, preventing

loss during washing steps.

Solubility (Acid) Soluble

Dissolves in dilute

,

(releasing oxalic acid).

Thermal Stability Dehydrates < 200°C
Multistep decomposition profile

(see Section 5).

Hygroscopicity Moderate
Can absorb atmospheric

moisture; store in a desiccator.

Synthesis Protocol: Controlled Precipitation
Objective: Synthesize high-purity

with controlled particle size distribution.

Reagents
Europium Source: Europium(III) Nitrate Pentahydrate (

) or Europium(III) Chloride (

).

Precipitant: Oxalic Acid Dihydrate (

).

Solvent: Deionized Water (
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).

Methodology
Dissolution: Dissolve

in DI water to achieve a concentration of 0.1 M. Maintain pH ~1-2 to prevent premature
hydrolysis.

Precipitant Preparation: Prepare a 0.15 M oxalic acid solution (50% stoichiometric excess).

Precipitation: Slowly add the oxalic acid solution to the europium solution under vigorous

stirring at 60°C.

Why 60°C? Elevated temperature promotes crystal growth (Ostwald ripening), resulting in

larger, more filterable particles compared to room temperature precipitation.

Digestion: Stir for 1 hour, then allow the precipitate to settle (digest) for 2-4 hours.

Filtration & Wash: Filter the white precipitate. Wash 3x with DI water and 1x with ethanol to

facilitate drying.

Drying: Dry at 60-80°C overnight. Do not exceed 100°C to prevent loss of lattice water if the

specific hydrate stoichiometry is required.

Synthesis Workflow Diagram
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Figure 1: Controlled precipitation workflow for Europium(III) Oxalate Hydrate. The digestion

step is critical for minimizing fines and ensuring stoichiometric hydration.

Thermal Decomposition & Analysis
For researchers utilizing this compound as a precursor for

(e.g., for phosphor synthesis), understanding the thermal decomposition profile is vital. The
decomposition occurs in three distinct stages.

Decomposition Mechanism[3][4]
Dehydration (Ambient - 200°C): Loss of water molecules.

Decomposition to Oxycarbonate (300°C - 450°C): Breakdown of the oxalate ligand.

Oxide Formation (> 600°C): Final conversion to the stable oxide.

Thermal Pathway Diagram
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Eu2(C2O4)3

< 200°C
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Eu2O2CO3

300-450°C
(-CO, -CO2) Europium Oxide

Eu2O3

> 600°C
(-CO2)

Click to download full resolution via product page

Figure 2: Thermal decomposition pathway. Note that the oxycarbonate intermediate is stable

over a specific temperature range before final conversion to the oxide.

Applications in Research & Industry
Phosphor Precursor
Europium-doped yttrium oxide (
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) is the standard red phosphor for fluorescent lamps and LEDs. The oxalate coprecipitation
method (using Eu oxalate and Y oxalate) ensures atomic-level mixing of the dopant, which is
superior to solid-state mixing of oxides.

Metal-Organic Frameworks (MOFs)
Europium oxalate serves as a building block for luminescent MOFs. The oxalate ligand acts as

a bridge between

centers, creating porous 3D networks used in chemical sensing (e.g., detecting acetone or
explosives via fluorescence quenching).

Radiochemical Separation
Due to the high insolubility of the oxalate, this form is used to separate europium from other

soluble ions in nuclear waste reprocessing or rare-earth mining operations.

Safety and Handling (SDS Summary)
Signal Word:WARNING

Hazard Class Code Statement

Acute Toxicity (Oral) H302 Harmful if swallowed.[3]

Acute Toxicity (Dermal) H312 Harmful in contact with skin.[3]

Eye Irritation H319 Causes serious eye irritation.

Handling Protocol:

PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

Inhalation: Use in a fume hood if generating dust.

Storage: Store in a cool, dry place. Keep container tightly closed to maintain hydration state.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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